Cas no 61888-97-9 (spiro3.4octan-5-amine)

• Product Name: spiro3.4octan-5-amine
• CAS No: 61888-97-9
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 463729
• PubChem ID: 55291492
• Update Time: 2025-06-08

spiro3.4octan-5-amine Chemical and Physical Properties

Names and Identifiers

• Spiro[3.4]octan-5-amine
• spiro[3.4]octan-8-amine
• spiro3.4octan-5-amine
• AKOS006365912
• SCHEMBL22109852
• EN300-1461647
• 61888-97-9
• DTXSID10717591

• Inchi： 1S/C8H15N/c9-7-3-1-4-8(7)5-2-6-8/h7H,1-6,9H2
• InChI Key： AFVGEZKLIAMPGH-UHFFFAOYSA-N
• SMILES： NC1CCCC21CCC2

Computed Properties

• Exact Mass: 125.12055
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on spiro3.4octan-5-amine

Exploring spiro[3.4]octan-5-amine (CAS No. 61888-97-9): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, spiro[3.4]octan-5-amine (CAS No. 61888-97-9) has emerged as a pivotal scaffold for designing novel compounds with applications ranging from pharmaceuticals to materials science. This bicyclic amine, characterized by its unique spirocyclic structure, offers exceptional stereochemical control and functional group compatibility, making it a sought-after intermediate in synthetic routes. Researchers and industries are increasingly focusing on spirocyclic amines due to their ability to enhance molecular rigidity, bioavailability, and target selectivity—key factors driving innovation in drug discovery and agrochemical development.

The structural uniqueness of spiro[3.4]octan-5-amine lies in its fused ring system, where a cyclobutane and cyclopentane moiety share a single carbon atom. This spiro junction introduces significant three-dimensional complexity, a feature highly valued in fragment-based drug design. Recent studies highlight its role in modulating GPCR (G-protein-coupled receptor) activity, a hot topic in neurodegenerative disease and metabolic disorder research. As the demand for conformationally restricted amines grows, this compound’s relevance in addressing drug-likeness challenges (e.g., improving metabolic stability) has sparked renewed interest.

From an industrial perspective, CAS No. 61888-97-9 is gaining traction as a chiral auxiliary in asymmetric synthesis. Its compatibility with transition-metal catalysis (e.g., palladium-coupling reactions) aligns with the green chemistry movement, answering the call for sustainable synthetic methodologies. Notably, its derivatives have been explored in OLED materials, where spirocyclic frameworks reduce intermolecular quenching—a critical advancement for next-gen display technologies. These applications resonate with trending searches like "spirocyclic compounds in electronics" and "amine-based catalysts 2024", reflecting cross-disciplinary curiosity.

For synthetic chemists, the N-functionalization potential of spiro[3.4]octan-5-amine opens doors to diverse analogs. Techniques such as reductive amination or borane-mediated protection are frequently discussed in forums on "how to modify spirocyclic amines". Meanwhile, computational chemists leverage its scaffold for molecular docking studies, particularly in kinase inhibitor design—a trending subtopic in oncology research. The compound’s LogP value and H-bond acceptor/donor counts also make it a frequent subject in AI-driven drug property prediction algorithms.

Environmental and regulatory considerations further elevate its profile. Unlike traditional amines, spiro[3.4]octan-5-amine’s low volatility aligns with REACH compliance, addressing growing concerns over VOC emissions. This positions it favorably in searches like "eco-friendly amine alternatives". Additionally, its stability under physiological pH conditions makes it a candidate for prodrug development, a niche yet rapidly expanding area in medicinal chemistry.

Looking ahead, the integration of CAS No. 61888-97-9 into high-throughput screening libraries and combinatorial chemistry workflows underscores its enduring utility. As the scientific community prioritizes structural diversity and scaffold hopping, this spirocyclic amine stands poised to bridge gaps between academic exploration and industrial application, solidifying its status as a 21st-century chemical cornerstone.